Cas no 16354-54-4 (Benz[a]anthracene,12-methyl-7-propyl-)

Benz[a]anthracene,12-methyl-7-propyl- structure
16354-54-4 structure
Product Name:Benz[a]anthracene,12-methyl-7-propyl-
CAS No:16354-54-4
MF:C22H20
MW:284.394206047058
CID:163354
PubChem ID:85376
Update Time:2025-04-19

Benz[a]anthracene,12-methyl-7-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,12-methyl-7-propyl-
    • 12-methyl-7-propylbenzo[a]anthracene
    • BRN 3317615
    • 12-Methyl-7-propylbenz(a)anthracene
    • YQKGLNLJXKJWSN-UHFFFAOYSA-N
    • 16354-54-4
    • DTXSID10167613
    • 12-Methyl-7-propylbenz[a]anthracene
    • Benz(a)anthracene, 12-methyl-7-propyl-
    • Inchi: 1S/C22H20/c1-3-8-19-20-12-7-6-10-17(20)15(2)22-18-11-5-4-9-16(18)13-14-21(19)22/h4-7,9-14H,3,8H2,1-2H3
    • InChI Key: YQKGLNLJXKJWSN-UHFFFAOYSA-N
    • SMILES: C1(CCC)C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 284.1566
  • Monoisotopic Mass: 284.156501
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.104
  • Boiling Point: 480.5°Cat760mmHg
  • Flash Point: 239.6°C
  • Refractive Index: 1.693
  • PSA: 0
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